Cas no 65567-38-6 (METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)-)

• Product Name: METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)-
• CAS No: 65567-38-6
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 3468884
• PubChem ID: 6295837
• Update Time: 2025-07-14

METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)- Chemical and Physical Properties

Names and Identifiers

• METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)-
• (NZ)-N-[(3,4-dimethylphenyl)-phenylmethylidene]hydroxylamine
• AKOS015994403
• (3,4-DIMETHYLPHENYL)(HYDROXYIMINO)PHENYLMETHANE
• (Z)-N-[(3,4-dimethylphenyl)(phenyl)methylidene]hydroxylamine
• 65567-38-6
• MFCD01567677
• MS-7954

• Inchi： 1S/C15H15NO/c1-11-8-9-14(10-12(11)2)15(16-17)13-6-4-3-5-7-13/h3-10,17H,1-2H3/b16-15-
• InChI Key： JBFRSULLPBRHSX-NXVVXOECSA-N
• SMILES： C1(=CC=C(C(C)=C1)C)/C(/C1C=CC=CC=1)=N\O

Computed Properties

• Exact Mass: 225.115364102Da
• Monoisotopic Mass: 225.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)-

Introduction to METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)- (CAS No: 65567-38-6)

METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)-, identified by its Chemical Abstracts Service Number (CAS No) 65567-38-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oximes, which are versatile intermediates in organic synthesis and have been explored for their potential applications in various biochemical pathways.

The molecular structure of this oxime features a methanone backbone connected to two aromatic rings: a 3,4-dimethylphenyl group and a phenyl group. The presence of the oxime functional group ((-NOH)) introduces reactivity that makes it a valuable building block in the synthesis of more complex molecules. Specifically, the (Z)-configuration of the oxime indicates the spatial arrangement of the oxygen and hydrogen atoms around the double bond, which can influence its chemical behavior and reactivity.

In recent years, there has been growing interest in oxime-based compounds due to their role as pharmacophores in drug discovery. Oximes are known for their ability to form coordination complexes with metals, making them useful in catalysis and as ligands in medicinal chemistry. The 3,4-dimethylphenyl substituent enhances the lipophilicity of the molecule, potentially improving its bioavailability when incorporated into drug candidates. This feature has made it a subject of interest for researchers developing novel therapeutic agents.

One of the most compelling areas where this compound has shown promise is in the development of antimicrobial agents. Oximes have been reported to exhibit activity against a range of bacterial and fungal pathogens by interfering with essential enzymatic processes. The structural motif of METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)- allows for further derivatization to enhance antimicrobial properties while maintaining stability under physiological conditions. Recent studies have demonstrated that modifications to the aromatic rings can significantly alter the spectrum of activity against resistant strains.

Another emerging application is in neurological research. Oxime-based compounds have been investigated for their potential to interact with metalloproteins involved in neurodegenerative diseases. The ability of this oxime to chelate metal ions such as copper and iron suggests that it could be developed into a therapeutic agent for conditions like Alzheimer's disease or Parkinson's disease, where metal ion dysregulation plays a significant role. The (Z)-configuration may influence its binding affinity and selectivity for specific metalloproteins, making it a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and synthetic utility. Key steps include condensation reactions between aldehydes or ketones with hydroxylamine derivatives under controlled conditions to form the oxime linkage. The introduction of the 3,4-dimethylphenyl and phenyl groups typically involves Friedel-Crafts alkylation or other aromatic substitution reactions. Advanced techniques such as catalytic hydrogenation or cross-coupling reactions may be employed to achieve high yields and purity.

From an industrial perspective, the production of METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)- requires careful optimization to ensure scalability and cost-effectiveness. Process chemists focus on minimizing side reactions and improving atom economy to enhance sustainability. Additionally, green chemistry principles are being increasingly applied to develop environmentally friendly synthetic routes that reduce waste and hazardous byproducts.

The analytical characterization of this compound is critical for ensuring its quality and purity before it can be used in pharmaceutical or research applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess impurities. X-ray crystallography may also be used to determine its solid-state structure if crystalline forms are available.

In conclusion,METHANONE, (3,4-DIMETHYLPHENYL)PHENYL-, OXIME, (Z)- represents a fascinating compound with diverse potential applications in medicine and materials science. Its unique structural features make it a valuable tool for researchers exploring new drug leads and biochemical pathways. As synthetic methods continue to evolve and our understanding of molecular interactions deepens, 65567-38-6 is likely to remain at the forefront of innovation in organic chemistry.